Cas no 2017779-43-8 (5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 2017779-43-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5799778
• PubChem ID: 165479333
• Update Time: 2025-10-28

5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one
• 2017779-43-8
• EN300-1111354

• Inchi： 1S/C12H18N2O/c1-9-7-12(15)14(8-11(9)13)6-2-3-10-4-5-10/h7-8,10H,2-6,13H2,1H3
• InChI Key： RFFLBAOOHAGFFU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1CCCC1CC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Amino-1-(3-Cyclopropylpropyl)-4-Methyl-1,2-Dihydropyridin-2-One (CAS No. 2017779-43-8)

5-Amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2017779-43-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties. The unique structural features of 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one make it a promising candidate for various therapeutic applications.

The 5-amino group in the structure of this compound is a key functional group that can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The 3-cyclopropylpropyl substituent adds a degree of lipophilicity and steric bulk, which can influence the compound's pharmacokinetic properties and target selectivity. The 4-methyl group further modulates the electronic and steric environment around the pyridine ring, contributing to the overall stability and reactivity of the molecule.

Recent studies have highlighted the potential of 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one in various therapeutic areas. One notable application is its use as a calcium channel blocker, which can be beneficial in treating cardiovascular conditions such as hypertension and angina pectoris. Calcium channel blockers work by inhibiting the influx of calcium ions into vascular smooth muscle cells, leading to vasodilation and reduced blood pressure.

In addition to its cardiovascular effects, 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one has shown promise in neuroprotective studies. Research has demonstrated that this compound can protect neurons from ischemic damage by modulating calcium homeostasis and reducing oxidative stress. This makes it a potential candidate for the treatment of neurological disorders such as stroke and Alzheimer's disease.

The pharmacokinetic properties of 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, while its structural stability ensures a reasonable half-life in vivo. These properties are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects.

Preclinical studies have evaluated the safety and efficacy of 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one in various animal models. Results from these studies have been promising, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one involves several steps, including the formation of the dihydropyridine ring and the introduction of the functional groups. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, making it more accessible for research and development purposes.

In conclusion, 5-amino-1-(3-cyclopropylpropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2017779-43-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.